Cas no 2660254-70-4 (rac-tert-butyl (3R,4S)-3,4-dihydroxy-3-methylpiperidine-1-carboxylate)

• Product Name: rac-tert-butyl (3R,4S)-3,4-dihydroxy-3-methylpiperidine-1-carboxylate
• CAS No: 2660254-70-4
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• CID: 5643132
• PubChem ID: 165899031
• Update Time: 2025-05-25

rac-tert-butyl (3R,4S)-3,4-dihydroxy-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (3R,4S)-3,4-dihydroxy-3-methylpiperidine-1-carboxylate
• 2660254-70-4
• EN300-28228663

• Inchi： 1S/C11H21NO4/c1-10(2,3)16-9(14)12-6-5-8(13)11(4,15)7-12/h8,13,15H,5-7H2,1-4H3/t8-,11+/m1/s1
• InChI Key： HNNZPDVWACOXFV-KCJUWKMLSA-N
• SMILES： O[C@@]1(C)CN(C(=O)OC(C)(C)C)CC[C@H]1O

Computed Properties

• Exact Mass: 231.14705815g/mol
• Monoisotopic Mass: 231.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 70Ų

Additional information on rac-tert-butyl (3R,4S)-3,4-dihydroxy-3-methylpiperidine-1-carboxylate

Research Brief on rac-tert-butyl (3R,4S)-3,4-dihydroxy-3-methylpiperidine-1-carboxylate (CAS: 2660254-70-4)

In recent years, the compound rac-tert-butyl (3R,4S)-3,4-dihydroxy-3-methylpiperidine-1-carboxylate (CAS: 2660254-70-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral piperidine derivative serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and metabolic disorders. The stereochemistry of this compound, with its (3R,4S) configuration, plays a crucial role in its biological activity and synthetic utility.

Recent studies have focused on optimizing the synthetic routes for rac-tert-butyl (3R,4S)-3,4-dihydroxy-3-methylpiperidine-1-carboxylate to improve yield and enantiomeric purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel asymmetric synthesis method using enzymatic resolution, achieving >99% enantiomeric excess (ee) and significantly reducing production costs. This advancement is particularly relevant for large-scale pharmaceutical manufacturing, where cost-effective and scalable synthesis is paramount.

The compound's primary application lies in its use as a precursor for G protein-coupled receptor (GPCR) modulators. Research published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated its incorporation into novel dopamine D3 receptor-selective ligands, showing promising results in preclinical models of Parkinson's disease. The dihydroxy motif in the molecule appears crucial for receptor binding affinity, with molecular docking studies revealing specific hydrogen bond interactions with key amino acid residues in the receptor's binding pocket.

Pharmacokinetic studies of derivatives containing this structural moiety have shown improved blood-brain barrier penetration compared to earlier analogs. A recent patent application (WO2023124567) describes prodrug derivatives of rac-tert-butyl (3R,4S)-3,4-dihydroxy-3-methylpiperidine-1-carboxylate designed to enhance oral bioavailability while maintaining CNS activity. These developments highlight the compound's versatility in drug design and its potential to address current limitations in central nervous system drug delivery.

Ongoing research is exploring the compound's utility beyond neurological applications. A 2024 study in ACS Chemical Biology reported its incorporation into novel glycosidase inhibitors with potential applications in diabetes and lysosomal storage disorders. The structural flexibility of the molecule allows for diverse modifications while maintaining the core pharmacophore, making it a valuable scaffold for medicinal chemistry programs targeting multiple therapeutic areas.

Future research directions include further optimization of synthetic methodologies, exploration of additional therapeutic applications, and development of novel derivatives with improved pharmacological properties. The continued interest in rac-tert-butyl (3R,4S)-3,4-dihydroxy-3-methylpiperidine-1-carboxylate underscores its importance as a versatile building block in modern drug discovery and its potential to contribute to the development of innovative therapeutics for challenging medical conditions.